Cas no 132883-43-3 ((3S)-(-)-3-(Trifluoroacetamido)pyrrolidine Hydrochloride)

(3S)-(-)-3-(Trifluoroacetamido)pyrrolidine Hydrochloride is a chiral pyrrolidine derivative featuring a trifluoroacetamido group at the 3-position. Its stereospecific (S)-configuration makes it valuable as a building block in asymmetric synthesis and pharmaceutical research. The trifluoroacetamido moiety enhances reactivity and stability, while the hydrochloride salt improves solubility for handling in aqueous or polar organic solvents. This compound is particularly useful in the preparation of biologically active molecules, including protease inhibitors and peptidomimetics. Its high purity and defined stereochemistry ensure reproducibility in synthetic applications. Suitable for use in medicinal chemistry and catalysis, it offers a versatile intermediate for the development of enantioselective compounds.
(3S)-(-)-3-(Trifluoroacetamido)pyrrolidine Hydrochloride structure
132883-43-3 structure
Product Name:(3S)-(-)-3-(Trifluoroacetamido)pyrrolidine Hydrochloride
CAS No:132883-43-3
MF:C6H10ClF3N2O
MW:218.604610919952
MDL:MFCD00143195
CID:139331
PubChem ID:87577133
Update Time:2025-08-04

(3S)-(-)-3-(Trifluoroacetamido)pyrrolidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-2,2,2-Trifluoro-N-(pyrrolidin-3-yl)acetamide hydrochloride
    • (3S)-(-)-3-(Trifluoroacetamido)pyrrolidine Hydrochloride
    • 2,2,2-trifluoro-N-[(3S)-pyrrolidin-3-yl]acetamide,hydrochloride
    • Acetamide,2,2,2-trifluoro-N-(3S)-3-pyrrolidinyl-, hydrochloride (1:1)
    • Acetamide,2,2,2-trifluoro-N-(3S)-3-pyrrolidinyl-, monohydrochloride (9CI)
    • Acetamide,2,2,2-trifluoro-N-3-pyrrolidinyl-, monohydrochloride, (S)-
    • (S)-3-(2,2,2-Trifluoroacetamido)pyrrolidine hydrochloride
    • 3-(S)-(Trifluoroacetylamino)pyrrolidine hydrochloride
    • (S)-3-(Trifluoroacetamido)pyrrolidine HCl
    • (3S)-(-)-3-(Trifluoroacetamido)pyrrolidine
    • (3S)-(-)-3-(Trifluoroacetamido)pyrrolidineHCl
    • (3S)-(-)-3-(TRIFLUOROACETAMIDO)PYRROLIDINE HYDROCHLORIDE 98+%
    • (3s)-(-)-3-(trifluoroacetamido)pyrrolidinehydrochloride
    • (3S)-(+)-3-(Trifluoroacetamido)pyrrolidine hydrochloride
    • CMZSIQCZAFAEDH-WCCKRBBISA-N
    • T1366
    • T801
    • 2,2,2-trifluoro-N-[(3S)-pyrrolidin-3-yl]acetamide;hydrochloride
    • CS-0207753
    • SCHEMBL1873541
    • MFCD00143195
    • (3S)-3-(TRIFLUOROACETAMIDO)PYRROLIDINE HCl
    • J-006241
    • AKOS015849695
    • AKOS015910367
    • T71719
    • (3S)-(-)-3-(Trifluoroacetamido)pyrrolidine HCl
    • DTXSID50655165
    • (S)-3-trifluoroacetylaminopyrrolidine hydrochloride
    • (S)-3-(trifluoro-acetamido)pyrrolidine hydrochloride
    • 2,2,2-Trifluoro-N-[(3S)-Pyrrolidin-3-Yl]Acetamide Hydrochloride
    • (s)-3-(trifluoroacetamido)pyrrolidine hydrochloride
    • 132883-43-3
    • Acetamide, 2,2,2-trifluoro-N-(3S)-3-pyrrolidinyl-, hydrochloride (1:1)
    • AS-72661
    • (3s)-(-)-3-trifluoroacetamidopyrrolidine hydrochloride
    • (S)-2,2,2-trifluoro-N-(pyrrolidin-3-yl)acetamidehydrochloride
    • Acetamide,2,2,2-trifluoro-N-(3S)-3-pyrrolidinyl-,hydrochloride(1:1)
    • 2,2,2-Trifluoro-N-[(3S)-pyrrolidin-3-yl]acetamide--hydrogen chloride (1/1)
    • DB-023546
    • MDL： MFCD00143195
    • Inchi： 1S/C6H9F3N2O.ClH/c7-6(8,9)5(12)11-4-1-2-10-3-4;/h4,10H,1-3H2,(H,11,12);1H/t4-;/m0./s1
    • InChI Key： CMZSIQCZAFAEDH-WCCKRBBISA-N
    • SMILES： Cl.FC(C(N[C@@H]1CNCC1)=O)(F)F

Computed Properties

  • Exact Mass: 218.04300
  • Monoisotopic Mass: 218.0433751g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 180
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 41.1

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 232.0 to 236.0 deg-C
  • Refractive Index: -27 ° (C=1, H2O)
  • Water Partition Coefficient: almost transparency
  • PSA: 41.13000
  • LogP: 1.54850
  • Solubility: Not determined

(3S)-(-)-3-(Trifluoroacetamido)pyrrolidine Hydrochloride Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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